Cas no 1111175-31-5 (2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide)

• Product Name: 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• CAS No: 1111175-31-5
• MF: C₁₉H₁₅BrN₄O₃
• MW: 427.251403093338
• CID: 5841193
• PubChem ID: 46393252
• Update Time: 2025-05-20

2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS021975658
• 1111175-31-5
• AKOS002147003
• 2-bromo-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide
• VU0533527-1
• F6153-0063
• 4-(3,5-dichlorophenyl)-6-fluoro-2-(pyrrolidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide

• Inchi： 1S/C19H15BrN4O3/c20-15-9-5-4-8-14(15)17(26)21-19-23-22-18(27-19)12-10-16(25)24(11-12)13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,21,23,26)
• InChI Key： NJEIDXZDBVSDLK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2CC(=O)N(C3=CC=CC=C3)C2)O1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 426.03275g/mol
• Monoisotopic Mass: 426.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide

Comprehensive Overview of 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide (CAS No. 1111175-31-5)

The compound 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide (CAS No. 1111175-31-5) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the presence of a bromobenzamide moiety and a 1,3,4-oxadiazole ring, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a scaffold for designing novel enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has surged due to their versatility in drug development. The 1,3,4-oxadiazole ring, a key component of this molecule, is known for its bioisosteric properties, often used to replace carboxylic acids or esters in drug design. This has led to increased searches for "1,3,4-oxadiazole derivatives" and "bioisosteres in drug discovery" across scientific databases and AI-driven platforms.

The pyrrolidinone segment in this compound further enhances its pharmacological profile. Pyrrolidinone derivatives are widely explored for their neuroprotective, anti-inflammatory, and antimicrobial activities. Given the growing interest in "pyrrolidinone-based therapeutics," this molecule aligns well with current research trends. Its brominated aromatic component also contributes to its reactivity, making it a valuable intermediate in synthetic chemistry.

From a synthetic perspective, 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide can be synthesized via multi-step organic reactions, including cyclization and amidation. The presence of the bromo substituent offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched as "bromo-substituted aromatic reactions." This adaptability makes the compound a favorite among chemists working on "structure-activity relationship (SAR) studies."

In the context of drug discovery, this compound's potential applications extend to targeting kinases and G-protein-coupled receptors (GPCRs), which are hot topics in pharmaceutical research. Searches for "kinase inhibitors" and "GPCR modulators" have spiked, reflecting the industry's focus on these targets. The 1,3,4-oxadiazole core, in particular, is known to interact with ATP-binding sites in kinases, making it a valuable pharmacophore.

Another area of interest is the compound's potential role in addressing oxidative stress-related diseases. The pyrrolidinone moiety is often associated with antioxidant properties, a feature highly sought after in neurodegenerative and cardiovascular research. Queries like "antioxidant small molecules" and "neuroprotective agents" are increasingly common, highlighting the relevance of such compounds.

From a commercial standpoint, 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide is available through specialized chemical suppliers, often listed under its CAS No. 1111175-31-5. Researchers looking for "high-purity heterocyclic compounds" or "custom synthesis services" frequently encounter this molecule in catalogs. Its structural complexity and potential applications justify its premium pricing in the market.

In summary, 2-bromo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide represents a fascinating intersection of synthetic chemistry and drug discovery. Its multifaceted structure, combined with the growing demand for heterocyclic scaffolds and bioactive small molecules, positions it as a compound of significant scientific and commercial value. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the quest for innovative therapeutics.